2-Amino-1-(5-chloro-2-fluorophenyl)ethan-1-one hydrochloride
Overview
Description
“2-Amino-1-(5-chloro-2-fluorophenyl)ethan-1-one hydrochloride” is an organic compound with the CAS Number: 2059941-79-4 . It has a molecular weight of 224.06 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name of the compound is “2-amino-1-(5-chloro-2-fluorophenyl)ethanone hydrochloride” and its InChI code is "1S/C8H7ClFNO.ClH/c9-5-1-2-7(10)6(3-5)8(12)4-11;/h1-3H,4,11H2;1H" .Scientific Research Applications
Antimicrobial and Antifungal Applications
This compound has been found to be a key building block in the synthesis of diazine-based structures, which are known for their antimicrobial and antifungal properties. Diazines, including pyrimidines, are central units in FDA-approved drugs that exhibit significant activity against a variety of microbial and fungal pathogens .
Anticancer Activity
The diazine scaffold, which can be constructed using 2-Amino-1-(5-chloro-2-fluorophenyl)ethan-1-one hydrochloride as a precursor, is reported to have anticancer properties. This includes the modulation of myeloid leukemia and breast cancer, with several pyrimidine-based drugs already established as treatments for these conditions .
Cardiovascular Therapeutics
Derivatives of this compound have been utilized in the development of cardiovascular agents. Specifically, they have been used to create antihypertensive drugs and compounds that can act as calcium-sensing receptor antagonists, contributing to the management of cardiovascular diseases .
Antidiabetic and Anti-inflammatory Agents
The compound’s derivatives are also instrumental in synthesizing antidiabetic and anti-inflammatory medications. These include DPP-IV inhibitors, which play a role in managing diabetes, and compounds with anti-inflammatory and analgesic activities .
Neuroprotection and Ocular Therapeutics
In the realm of neuroprotection, derivatives of 2-Amino-1-(5-chloro-2-fluorophenyl)ethan-1-one hydrochloride have been used to develop treatments that ensure vascular relaxation for the ocular ciliary artery and provide neuroprotection for retinal ganglion cells .
Antiviral and Anti-HIV Applications
Indole derivatives, which can be synthesized from this compound, have shown significant antiviral and anti-HIV activities. These derivatives bind with high affinity to multiple receptors, making them valuable in the treatment and development of new therapeutic agents against viral infections .
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with the compound include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
2-amino-1-(5-chloro-2-fluorophenyl)ethanone;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClFNO.ClH/c9-5-1-2-7(10)6(3-5)8(12)4-11;/h1-3H,4,11H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGLAMOBSFWAYPG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(=O)CN)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Cl2FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(5-chloro-2-fluorophenyl)ethan-1-one hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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